Cas no 1897740-02-1 (4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid)

• Product Name: 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid
• CAS No: 1897740-02-1
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6216728
• PubChem ID: 57311899
• Update Time: 2025-05-23

4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid
• SCHEMBL9744392
• 1897740-02-1
• EN300-1884762
• 4-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)butanoic acid
• 4-[1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]butanoic acid

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-15(9-5-4-6-10-15)11-7-8-12(17)18/h4-11H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： OMTMQMDGZGZDDQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCC(=O)O)CCCCC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid

4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid: A Comprehensive Overview

The compound with CAS No. 1897740-02-1, known as 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexyl group substituted with a tert-butoxycarbonylamino (Boc-amino) moiety and a butanoic acid chain. The tert-butoxycarbonyl (Boc) group is a well-known protecting group in peptide synthesis, and its presence in this molecule suggests potential applications in drug design and development.

Recent studies have highlighted the importance of cyclohexyl-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The butanoic acid chain in this compound adds to its versatility, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioactivity. The combination of these structural features makes 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of this compound is its potential as a bioisostere or lead compound in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that retain similar pharmacological properties but may differ in other aspects such as stability or bioavailability. By modifying the Boc group or the cyclohexyl ring, researchers can generate a library of derivatives to test for improved activity against specific targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with greater accuracy. For instance, molecular docking studies have revealed that 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid exhibits strong binding to certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological potential, this compound has also been studied for its synthetic versatility. The Boc group can be easily removed under acidic conditions, allowing for the generation of free amino derivatives. This property makes it an ideal building block for constructing more complex molecules, such as peptides or macrocycles.

The synthesis of 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid typically involves multi-step reactions, including nucleophilic substitution, amide bond formation, and oxidation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

From an environmental standpoint, this compound has been shown to exhibit low toxicity towards aquatic organisms, making it a safer choice for industrial applications. However, further studies are required to fully assess its environmental impact and degradation pathways.

In conclusion, 4-(1-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid (CAS No. 1897740-02-1) is a versatile and intriguing molecule with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in computational modeling and synthetic chemistry, positions it as a valuable tool for researchers in various scientific disciplines.